Cas no 1457361-80-6 (4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole)

• Product Name: 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole
• CAS No: 1457361-80-6
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 4600753
• PubChem ID: 62401572
• Update Time: 2025-06-10

4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroethyl)-1-ethyl-1h-1,2,3-triazole
• 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole

• Inchi： 1S/C6H10ClN3/c1-2-10-5-6(3-4-7)8-9-10/h5H,2-4H2,1H3
• InChI Key： WCCJAOGSRSANHL-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(CCCl)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole

Comprehensive Analysis of 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole (CAS No. 1457361-80-6)

The compound 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole (CAS No. 1457361-80-6) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique triazole core and chloroethyl side chain make it a versatile intermediate for synthesizing bioactive molecules, polymers, and functional materials. Researchers are increasingly exploring its applications in drug discovery, click chemistry, and bioconjugation, aligning with the growing demand for high-efficiency chemical building blocks.

One of the most searched topics related to 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole is its role in click chemistry reactions. The 1,2,3-triazole moiety is known for its stability and biocompatibility, making it ideal for biomolecular labeling and polymer modification. Recent studies highlight its utility in designing targeted drug delivery systems, a hot topic in nanomedicine. Users frequently inquire about its synthesis protocols, solubility properties, and reaction kinetics, reflecting the compound's relevance in both academic and industrial settings.

From a structural perspective, the chloroethyl group at the 4-position of the triazole ring offers reactive sites for further functionalization. This feature is critical for developing covalent inhibitors and probe molecules in chemical biology. The compound's CAS No. 1457361-80-6 is often cross-referenced in patents related to anticancer agents and antiviral compounds, though its exact mechanisms remain under investigation. Notably, its ethyl-substituted triazole structure enhances metabolic stability, a key consideration in medicinal chemistry optimization.

Environmental and safety profiles of 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole are also frequently queried. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended due to its reactive chloroethyl moiety. The compound's storage conditions (typically under inert atmosphere) and compatibility with common solvents (e.g., DMSO, ethanol) are practical concerns for laboratory users. These details are crucial for experimental reproducibility, a trending focus in open science initiatives.

In material science, this triazole derivative is explored for metal-organic frameworks (MOFs) and conductive polymers. Its ability to form coordination complexes with transition metals aligns with the surge in energy storage research. Searches for "triazole-based electrolytes" or "MOF linkers" often intersect with discussions about CAS 1457361-80-6, highlighting its interdisciplinary appeal.

The commercial availability of 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole through specialty chemical suppliers has expanded its accessibility. However, users should verify purity specifications (e.g., HPLC ≥95%) and isotopic labeling options if needed for tracer studies. Recent forum discussions emphasize the need for cost-effective synthesis routes, reflecting the compound's potential for scale-up production in green chemistry applications.

Emerging trends suggest that derivatives of 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole may play a role in photopharmacology, where light-responsive drug activation is achieved through tailored molecular switches. This aligns with the broader interest in precision therapeutics and non-invasive treatment modalities. The compound's structural tunability makes it a candidate for designing photoisomerizable scaffolds, though rigorous in vitro validation is still ongoing.

In summary, 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole (CAS No. 1457361-80-6) represents a multifaceted tool for researchers. Its applications span from bioconjugation techniques to advanced material design, addressing contemporary challenges in life sciences and nanotechnology. As synthetic methodologies evolve, this compound is poised to remain at the forefront of molecular innovation.